Potassium bisulfate

Specification

• CAS No.: 7646-93-7
• Molecular Formula: KHSO4; HKO4S
• Molecular Weight: 137.18 g/mol
• IUPAC Name: potassium;hydrogen sulfate
• Standard InChI: InChI=1S/K.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+1;/p-1
• Standard InChI Key: CHKVPAROMQMJNQ-UHFFFAOYSA-M
• Isomeric SMILES: OS(=O)(=O)[O-].[K+]
• SMILES: OS(=O)(=O)[O-].[K+]
• Canonical SMILES: [H+].[O-]S(=O)(=O)[O-].[K+]

Introduction

Physical Properties

Potassium bisulfate exhibits distinct physical characteristics that make it recognizable and valuable for specific applications. The compound presents as a white crystalline solid with no discernible odor. Its physical properties have been extensively documented across multiple sources.

Fundamental Physical Properties

The following table summarizes the key physical properties of potassium bisulfate:

Property	Value
Appearance	White solid/crystals/powder
Odor	Odorless
Density	2.245-2.32 g/cm³ (varies by source)
Melting point	195-214°C (varies by source)
Boiling point	Decomposes at ~300°C
Bulk density	1140 kg/m³
pH (50g/L in water at 20°C)	1
Standard enthalpy of formation	-1163.3 kJ/mol
Molar mass	136.169 g/mol

Solubility Properties

Potassium bisulfate demonstrates significant water solubility that increases with temperature, making it valuable for aqueous applications:

Temperature (°C)	Solubility (g/100 mL water)
0	36.6
20	49.0
100	121.6

The compound also displays solubility in organic solvents such as acetone and ethanol, expanding its utility in laboratory settings.

Chemical Properties

The chemical behavior of potassium bisulfate is characterized by its acidic nature and thermal decomposition pathways, which make it useful in various chemical processes.

Thermal Decomposition

Potassium bisulfate undergoes characteristic thermal decomposition when heated to elevated temperatures:

Acid-Base Behavior

In aqueous solution, potassium bisulfate dissociates to form an acidic solution:

KHSO₄ → K⁺ + HSO₄⁻

The bisulfate ion can further dissociate:

HSO₄⁻ ⇌ H⁺ + SO₄²⁻

This dissociation gives potassium bisulfate its acidic properties in solution, with a pH of approximately 1 in concentrated solutions (50g/L at 20°C).

Preparation Methods

Several methods exist for the preparation of potassium bisulfate, with both laboratory and industrial approaches well-documented.

Laboratory Preparation

In laboratory settings, potassium bisulfate can be prepared through several routes:

• Reaction of potassium chloride with sulfuric acid:
  KCl + H₂SO₄ → KHSO₄ + HCl

• As a by-product in nitric acid production:
  KNO₃ + H₂SO₄ → KHSO₄ + HNO₃

• By heating potassium sulfate with sulfuric acid:
  K₂SO₄ + H₂SO₄ → 2KHSO₄

Industrial Production

The most significant industrial method is the Mannheim process, which produced over 1 million tons of potassium bisulfate in 1985 as an intermediate in potassium sulfate production. The patent information provided details a continuous process for potassium bisulfate production:

• Potassium chloride and sulfuric acid in a 2:1 molar ratio are fed continuously to a reactor.

• The reaction mixture is maintained at approximately 130°C, while hydrogen chloride and water vapor are continuously removed.

• The resulting solution is cooled to around 25°C to form a slurry containing solid potassium bisulfate.

• The slurry is filtered or centrifuged to separate the potassium bisulfate crystals from the mother liquor.

• The mother liquor is recycled back to the reactor.

A specific example from the patent demonstrates the synthesis: "Potassium bisulfate was prepared by adding, at room temperature, 37.3 grams potassium chloride and 50.5 grams sulfuric acid (97%) to 355 grams of a recycle solution. The mixture was heated, filtered, and the solids sequentially washed with water and methanol. The dried product yielded 54.6 grams of potassium bisulfate containing 28.9% potassium; 69.7% sulfate and 0.0% chloride".

Industrial Applications

Potassium bisulfate serves various industrial purposes due to its acidic properties and chemical behavior.

Fertilizer Manufacturing

The compound is utilized in the manufacturing of fertilizers, particularly as an intermediate in the production of potassium sulfate, which is a valuable potassium source for plants sensitive to chloride.

Wine Production

In winemaking, potassium bisulfate is commonly used to prepare potassium bitartrate, facilitating the conversion of tartrates to bitartrates. This process helps stabilize wine by removing excess tartaric acid that might otherwise precipitate during storage.

Food Industry

Potassium bisulfate finds application as a food preservative, leveraging its acidic properties to inhibit microbial growth in certain food products.

Analytical Chemistry

The compound serves as a flux in the analysis of ores and siliceous compounds, aiding in the breakdown of complex mineral samples for subsequent analysis.

Laboratory and Analytical Uses

In laboratory settings, potassium bisulfate offers utility in multiple applications.

Catalytic Applications

Potassium bisulfate has demonstrated effectiveness as a catalyst in various organic syntheses:

• Catalyst for the preparation of butyl paraben from p-hydroxybenzoic acid and n-butyl alcohol.

• Promoter for the synthesis of 3,4-dihydropyrimidin-2(1H)-one derivatives via Biginelli reaction in ethylene glycol.

• Acid catalyst for the synthesis of ethyl tert-butyl ether (ETBE) from ethanol and tert-butyl alcohol via reactive distillation.

Analytical Applications

The compound serves as a disintegrating agent in analytical chemistry, particularly useful in breaking down complex matrices prior to analysis.

Synthetic Applications

Potassium bisulfate functions as:

• A precursor in the preparation of potassium persulfate through electrolysis, producing a powerful oxidizing agent used in various chemical processes.

• A dehydrating agent for the synthesis of pyruvic acid from tartaric acid.

Natural Occurrence

Potassium bisulfate is rare in nature but does occur in specific mineralogical forms.

Mineralogical Forms

• Mercallite: The direct mineralogical form of potassium bisulfate (KHSO₄), occurring very rarely in natural settings.

• Misenite: A more complex form of potassium bisulfate with the chemical formula K₈H₆(SO₄)₇, representing a more elaborate crystal structure found in certain mineral deposits.

These natural occurrences are primarily of mineralogical interest rather than commercial sources of the compound.

Classification	Details
Hazard Codes	C (Corrosive)
Risk Statements	R34 (Causes burns), R37 (Irritating to respiratory system)
Safety Statements	S26, S36/37/39, S45
GHS Pictograms	Corrosion, Exclamation mark
Signal Word	Danger
Hazard Statements	H314 (Causes severe skin burns and eye damage), H335 (May cause respiratory irritation)

Toxicological Information

The compound has moderate toxicity by ingestion, with an LD₅₀ of 2340 mg/kg in rabbits. It acts as a corrosive irritant to the skin, eyes, and mucous membranes.